![molecular formula C20H12ClNO2 B2745834 6-(2-Chlorophenyl)benzo[d][2]benzazepine-5,7-dione CAS No. 100892-05-5](/img/structure/B2745834.png)
6-(2-Chlorophenyl)benzo[d][2]benzazepine-5,7-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“6-(2-Chlorophenyl)benzodbenzazepine-5,7-dione” is a benzodiazepine derivative . Benzodiazepines are a class of psychoactive drugs with varying sedative, hypnotic, anxiolytic, anticonvulsant, muscle relaxant, and amnesic properties .
Synthesis Analysis
While specific synthesis methods for this compound are not available, benzodiazepines are typically synthesized via the fusion of a benzene ring with a diazepine ring .Molecular Structure Analysis
The molecular structure of benzodiazepines generally includes a benzene ring fused to a diazepine ring . The “R” labels denote common locations of side chains, which give different benzodiazepines their unique properties .Chemical Reactions Analysis
Benzodiazepines share similar pharmacological properties due to their structural similarities. Some benzodiazepines produce active metabolites when metabolized by the body .Physical And Chemical Properties Analysis
The physical and chemical properties of benzodiazepines can vary widely depending on their specific structures and substituents .Scientific Research Applications
Quantum Chemical Studies and Molecular Geometry
Spectroscopic and quantum chemical studies of molecular geometry provide insights into the vibrational frequencies and electronic properties of chlorophenyl benzazepine derivatives. These studies, focusing on vibrational frequency assignments and potential energy distribution, help understand the absorption wavelength, polarizability, and dipole moment. Quantum chemical calculations have been utilized to determine the HOMO and LUMO energies, facilitating the exploration of charge transfer within molecules. This research lays the groundwork for understanding the molecular electrostatic potential and identifying sites for electrophilic and nucleophilic attacks, which are crucial for designing targeted molecules in various scientific applications (B. Sylaja, S. Gunasekaran, & S. Srinivasan, 2016).
Dopaminergic Activity and Receptor Affinity
Research into the dopaminergic activity of substituted chlorophenyl benzazepines reveals their potential as agonists of central and peripheral dopamine receptors. These compounds, synthesized through the cyclization of certain amino alcohols, have shown preliminary evidence of dopaminergic activity by affecting renal blood flow and renal vascular resistance in animal models. This insight is vital for developing therapeutic agents targeting dopamine receptors, with implications for treating disorders such as Parkinson's disease and schizophrenia (F. R. Pfeiffer et al., 1982).
Chemical Transformations and Synthetic Applications
The study of chemical transformations involving chloro-substituted benzazepines has led to the development of novel synthetic pathways and materials. For instance, reactions of chloro-substituted benzazepines with diphenyldiazomethane have demonstrated unique pathways to various compounds, highlighting the potential for creating new materials with specific electronic and photonic properties. Such research is foundational for advancing the field of organic electronics and materials science, contributing to the synthesis of compounds with tailored properties for specific applications (Takumi Oshima & Toshikazu Nagai, 1988).
Antitumor Activity
Explorations into the antitumor activity of benzazepine derivatives have identified several compounds with potential therapeutic benefits. Studies focused on the synthesis and biological evaluation of novel benzazepine derivatives bearing an aryl sulfonate moiety have highlighted their antimicrobial and anti-inflammatory properties, with some exhibiting promising antitumor activities. This line of research is crucial for the discovery of new cancer treatments, offering insights into the mechanisms of action and the development of benzazepine-based therapeutic agents (B. V. Kendre, M. G. Landge, & S. Bhusare, 2015).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
6-(2-chlorophenyl)benzo[d][2]benzazepine-5,7-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H12ClNO2/c21-17-11-5-6-12-18(17)22-19(23)15-9-3-1-7-13(15)14-8-2-4-10-16(14)20(22)24/h1-12H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GXYVQQTVRRPFKS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C3=CC=CC=C3C(=O)N(C2=O)C4=CC=CC=C4Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H12ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-(2-Chlorophenyl)benzo[d][2]benzazepine-5,7-dione |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.